N-(5-chloro-2-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-amine;hydrochloride
• InChI: InChI=1S/C16H14ClN3OS.ClH/c1-21-12-6-5-9(17)7-11(12)20-15-14-10-3-2-4-13(10)22-16(14)19-8-18-15;/h5-8H,2-4H2,1H3,(H,18,19,20);1H
• InChI Key: ONPCFHPUFAKNDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC2=C3C4=C(CCC4)SC3=NC=N2.Cl
• Molecular Formula: C16H15Cl2N3OS
• Molecular Weight: 368.3 g/mol

Description

Thieno[2,3-d]pyrimidin-4-amines and their derivatives are a class of compounds that have attracted interest due to their diverse biological activities and potential therapeutic applications. These compounds are characterized by a fused ring system combining a thiophene and a pyrimidine ring, which provides a versatile scaffold for chemical modifications and functionalizations.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-amine derivatives often involves multistep synthetic routes, including cyclization reactions, nucleophilic substitutions, and condensation reactions. For example, the synthesis of enantiomeric 2-trifluoromethylthieno[2,3-d]pyrimidin-4-amine derivatives was achieved through nucleophilic substitution of chiral amines with a chlorinated precursor, followed by one-pot procedures involving trifluoroacetic acid and phosphoryl trichloride (Gao et al., 2015).

Molecular Structure Analysis

The crystal and molecular structures of thieno[2,3-d]pyrimidin-4-amines reveal insights into their conformation and interactions. X-ray diffraction studies have detailed the crystal packing, hydrogen bonding patterns, and molecular conformations, contributing to understanding the structural basis for their biological activities (Lu Jiu-fu et al., 2015).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4-amines undergo various chemical reactions, including nucleophilic substitutions and cyclization reactions, allowing for the introduction of diverse substituents. These reactions facilitate the exploration of structure-activity relationships and the development of compounds with tailored properties (A. Grinev & N. V. Kaplina, 1985).

Mechanism of Action

Thienopyrimidines can act on several biological targets. For example, some thienopyrimidines have been found to inhibit PI3K, a lipid kinase involved in cell growth and survival.

Safety and Hazards

The safety and hazards associated with thienopyrimidines would depend on their exact structure and biological activity. Some thienopyrimidines have shown antitumor activity, suggesting they might have cytotoxic effects.

Future Directions

Thienopyrimidines are a promising class of compounds for drug development, particularly as kinase inhibitors. Future research might focus on optimizing the structure of thienopyrimidines to enhance their activity and selectivity.